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Compound of Interest

Compound Name: Gabapentin-d6 HCI
CAS No.: 1432061-73-8
Cat. No.: B602474

Get Quote

Hazard Assessment & Physicochemical Profile

Before executing any disposal protocol, laboratory personnel must understand the mechanistic
hazards of the compound. Gabapentin-d6 HCI presents specific occupational risks primarily
through inhalation of aerosolized API dust, which can cause respiratory irritation and systemic
CNS effects[2][3]. Furthermore, it is classified as a Category 1B reproductive toxicant
(presumed human reproductive toxicant)[3][4].

Table 1: Gabapentin-d6é HCI Hazard and Disposal Profile
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Parameter

Specification /
Classification

Operational Implication

GHS Hazard Classes

Skin Irrit. 2, Eye Irrit. 2, Repr.
1B, STOT SE 3[3][4]

Requires nitrile gloves, safety
goggles, and handling inside a
certified fume hood or

ventilated balance enclosure.

Physical State

Crystalline Powder[4]

High risk of aerosolization.

Avoid sweeping dry powder.

State Regulations

Schedule V Controlled
Substance (State-dependent)

[1]

May require disposal via a
DEA-registered reverse
distributor and documented

usage logs[1].

Primary Disposal Route

High-Temperature

Incineration[5]

Never flush. Must be routed to
an EPA-approved hazardous

waste incineration facility[1][5].

Spill Response

Moisten with water prior to

collection[5]

Prevents dust generation

during mechanical cleanup.

Step-by-Step Disposal Methodologies

The following protocols are designed as self-validating systems. By segregating waste at the

point of generation, laboratories prevent dangerous chemical cross-reactions and ensure

regulatory compliance.

Protocol A: Disposal of Solid APl Waste (Powders,
Expired Standards, and Vials)

Solid APl waste poses the highest risk for occupational exposure due to dust generation.

» Verify State Scheduling: Before disposal, consult your Environmental Health and Safety

(EHS) officer to determine if gabapentin is a Schedule V substance in your state[1]. If yes,

the waste must be logged and transferred to a DEA-registered reverse distributor[1].
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e Primary Containment: Transfer expired or residual Gabapentin-dé HCI powder into a
sealable, puncture-resistant hazardous waste container. Do this inside a fume hood to
prevent inhalation[3].

o Decontaminate Empty Vials: Empty primary containers that held the API should be triple-
rinsed with a suitable solvent (e.g., methanol or water)[6].

o Segregate Rinseate: Collect the rinseate and route it to the liquid hazardous waste stream
(See Protocol B).

o Labeling and Storage: Label the solid waste container clearly as "Hazardous Solid Waste -
Toxic/Reproductive Hazard (Gabapentin-d6 HCI)." Store in a designated Satellite
Accumulation Area (SAA)[6].

o Final Destruction: Submit a waste pickup request to EHS. The material must be sent to an
EPA-approved facility for high-temperature incineration[1][5].

Protocol B: Disposal of Liquid Analytical Waste (LC-
MS/MS Effluents)

In bioanalytical workflows, Gabapentin-d6 HCI is typically dissolved in organic solvents (e.g.,
methanol, acetonitrile) with aqueous buffers.

e Segregate Waste Streams: Do not mix halogenated solvents with non-halogenated LC-
MS/MS effluents. Route the gabapentin-containing mobile phase waste into a designated
"Non-Halogenated Flammable Liquid Waste" carboy.

o Secondary Containment: Place the liquid waste carboy inside a secondary containment bin
to capture any accidental overflow or leaks.

o Cap and Vent: Ensure the waste container is fitted with a proper vapor-filtering vent cap to
prevent pressure buildup and minimize the release of volatile organic compounds (VOCs)
into the laboratory.

o EHS Transfer: Once the carboy reaches 80% capacity, seal it, attach a completed hazardous
waste tag detailing the exact solvent composition and API content, and request EHS pickup
for incineration[6].
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Protocol C: Emergency Spill Cleanup Procedure

A spill of pure Gabapentin-dé HCI powder requires immediate action to prevent inhalation of
reproductive toxicants[3].

 |solate the Area: Evacuate unnecessary personnel from the immediate vicinity. Don
appropriate PPE: N95 or P100 particulate respirator, double nitrile gloves, safety goggles,
and a lab coat[4][5].

e Suppress Dust (Critical Step): Do not use a dry brush or compressed air. Lightly mist the
spilled powder with water to moisten it. This breaks the causality chain of dust aerosolization
and subsequent inhalation[5].

e Mechanical Collection: Use a disposable plastic scoop or a HEPA-filtered vacuum to collect
the moistened powder[4][5].

» Surface Decontamination: Wipe down the affected surface with wet paper towels, followed
by a secondary wipe with 70% ethanol or isopropanol to ensure complete removal of API
residues.

» Waste Consolidation: Place all collected debris, scoops, and contaminated paper towels into
a heavy-duty hazardous waste bag. Seal, label as "Gabapentin Spill Debris," and route for
incineration[7].

Waste Routing Visualization
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Gabapentin-d6 HCI Waste

Generation
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(Expired stock, vials) (Moistened powder, PPE) (LC-MS/MS Effluent)

Segregate & Label Double Bag Carboy Collection

Hazardous Solid Waste Organic Solvent Waste
(Check State Schedule V) (Non-Halogenated)
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(Primary Destruction Method)

Click to download full resolution via product page

Workflow for the segregation and disposal of Gabapentin-dé HCI laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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